1-Cyano-2-(1-ethyl-propyl)-cyclopropanecarboxylic acid benzyl ester

• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• IUPAC Name: benzyl 1-cyano-2-pentan-3-ylcyclopropane-1-carboxylate
• InChI: InChI=1S/C17H21NO2/c1-3-14(4-2)15-10-17(15,12-18)16(19)20-11-13-8-6-5-7-9-13/h5-9,14-15H,3-4,10-11H2,1-2H3
• InChI Key: SRJMSACIILKXEW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C1CC1(C#N)C(=O)OCC2=CC=CC=C2

Description

1-Cyano-2-(1-ethyl-propyl)-cyclopropanecarboxylic acid benzyl ester is a useful research compound. Its molecular formula is C17H21NO2 and its molecular weight is 271.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-cyano-4-ethyl-hex-2-enoic acid benzyl ester (3.76 g, 14.6 mmol) in 80 mL acetonitrile was added nitromethane (3.95 mL, 73 mmol), followed by DBU (2.18 mL, 14.6 mmol) resulting in an orange solution. The reaction was heated to 60° C. for 16 hours, then cooled and partitioned between Et2O and 1N HCl (aq). The phases were separated, and the organic phase washed with brine, dried (MgSO4), and concentrated. Flash chromatography of the residue (5→10% EtOAc/hexanes) afforded 2.63 g (66%) of 1-cyano-2-(1-ethyl-propyl)-cyclopropanecarboxylic acid benzyl ester as a pale yellow oil. 1H NMR (CDCl3) δ 7.35 (m, 5H), 5.22 (m, 2H), 1.86 (dd, J=9.0, 4.6 Hz, 1H), 1.72 (m, 1H), 1.45–1.57 (m, 4H), 1.42 (dd, J=8.3, 4.6 Hz, 1H), 1.14 (m, 1H), 0.93 (m, 6H). 13C NMR δ 168.21, 135.12, 128.88, 128.73, 128.16, 117.77, 68.25, 42.41, 36.72, 26.18, 25.97, 25.20, 19.33, 11.19, 10.84. LRMS: m/z 272.1 (M+1). IR (neat) 2245, 1734 cm−1. Anal. Calcd for C17H21NO2: C, 75.25; H, 7.80; N, 5.16. Found: C, 75.44; H, 7.83; N, 5.22.